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Chemical Introduction and Relevance

Arsenic pentasulfide (As₂S₅ or As₄S₁₀) is an inorganic compound consisting of arsenic and sulfur. It

appears as vivid, dark orange, or brown-yellow opaque crystals or an amorphous solid [1] [2] [3]. Its

minimal solubility in water (0.014 g/dm³ at 0 °C or approximately 1.4 mg/L) makes its environmental

mobility limited unless under specific conditions [1] [3]. Historically, solids with the approximate formula

As₂S₅ have seen use as pigments and chemical intermediates, but today they are primarily of interest in

academic research laboratories [1]. Understanding its behavior in aqueous environments, particularly its

hydrolysis, is critical for assessing its environmental fate and for developing safe handling and disposal

protocols in research settings.

Primary Hydrolysis Reaction and Mechanism

The principal hydrolysis reaction of arsenic pentasulfide occurs in boiling water, resulting in the

decomposition of the molecule into arsenous acid, elemental sulfur, and hydrogen sulfide gas [1] [4].

Stoichiometry and Products

The balanced chemical equation is: As₂S₅ + 6 H₂O → 2 H₃AsO₃ + 2 S + 3 H₂S [1] [4]
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In this reaction:

Arsenic Pentasulfide (As₂S₅): Acts as the reactant.
Water (H₂O): The hydrolyzing agent.

Arsenous Acid (H₃AsO₃): The arsenic-containing product, which is the conjugate acid of arsenite
(As(III)). It is worth noting that arsenous acid cannot be isolated, as evaporation of its solutions

reforms arsenic trioxide (As₂O₃) [5].
Elemental Sulfur (S): A solid precipitate formed.

Hydrogen Sulfide (H₂S): A toxic and flammable gas evolved.

The following diagram illustrates the reaction pathway and transformation of species during the hydrolysis

process.

As₂S₅ (Solid)

H₃AsO₃ (aq)

S (Solid Precipitate)

H₂S (Gas Evolved)

H₂O (Liquid)

Heat  Applied

Click to download full resolution via product page

Reaction Mechanism and Pathway

While the search results do not provide a detailed molecular-level mechanism, the reaction can be

understood as a nucleophilic attack by water molecules on the arsenic-sulfur bonds within the As₂S₅

structure. This process is thermodynamically favorable and accelerated by high temperatures, leading to the

cleavage of As-S bonds. The reaction proceeds with a redox component: the arsenic is reduced from the +5

oxidation state in As₂S₅ to the +3 state in H₃AsO₃, while a portion of the sulfide sulfur is oxidized to

elemental sulfur [1] [4]. The formation of hydrogen sulfide gas indicates this is not a simple dissolution but a

complex chemical decomposition.

Physicochemical Property Data
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The following tables summarize key physical, chemical, and thermodynamic properties of arsenic

pentasulfide and its hydrolysis products to aid in experimental planning and risk assessment.

Table 1: Physical and Chemical Properties of Arsenic Pentasulfide

Property Value Conditions / Notes Source

Molecular
Formula

As₂S₅ / As₄S₁₀ [1] [3]

Molar Mass 310.14 g·mol⁻¹ / 310.17 g·mol⁻¹ [1] [2]

Appearance Vivid, dark orange, opaque crystals
/ Yellow-brown amorphous solid

[1] [3]

Melting Point > 300 °C (min.) Decomposes around 500 °C. [1] [2]
[3]

Water Solubility 0.014 g·dm⁻³ 0 °C (~1.4 mg/L) [1]

0.00136 g/L 0 °C [3]

Solubility in Other
Solvents

Soluble Alkaline solutions (e.g., NaOH,
NH₃), alkali metal sulfides.

[1] [4]
[3]

Table 2: Properties of Key Hydrolysis Reaction Products

Compound
Chemical
Formula

Role in
Hydrolysis

Key Characteristics

Arsenous Acid H₃AsO₃ Product Unstable intermediate; dehydrates to As₂O₃.

pKa₁ ≈ 9.23 [5].

Hydrogen
Sulfide

H₂S Product Toxic, flammable gas with a characteristic

rotten egg odor.

Elemental
Sulfur

S Product Yellow solid precipitate.
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Detailed Experimental Protocols

Synthesis and Precipitation of Arsenic Pentasulfide

Before studying its hydrolysis, a pure sample of As₂S₅ must be prepared. Here are two established laboratory

methods.

Protocol 1: Precipitation from Acidic Aqueous Solution This is the most common preparation method [1]

[4].

Prepare Precursor Solution: Start with an acidic solution of a soluble As(V) salt, such as
orthoarsenic acid (H₃AsO₄) or arsenic pentachloride (AsCl₅), in a strongly acidic medium (e.g., HCl).

Sulfidation: Bubble hydrogen sulfide gas (H₂S) through the solution. A precipitate will form.
Isolation: Collect the precipitate, which is crude arsenic pentasulfide, via filtration.

Purification: Wash the solid thoroughly with cold water and dry it under vacuum to remove residual
acid and moisture.

Protocol 2: Fusion and Solvent Extraction An alternative method involves direct elemental combination

[1] [4].

Heating: Heat a stoichiometric mixture of elemental arsenic and sulfur in an inert atmosphere until
the mass fuses.

Extraction: After cooling, extract the fused mass with an ammonia solution. This step dissolves the
arsenic pentasulfide, forming a thioarsenate solution ([AsS₄]³⁻).

Reprecipitation: Carefully acidify the ammonia extract with hydrochloric acid (HCl) at low
temperatures (e.g., in an ice bath). This step reforms and precipitates arsenic pentasulfide.

Isolation: Filter, wash with cold water, and dry the final product.

The workflow for the synthesis and subsequent hydrolysis study is outlined below.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s613335?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Arsenic_pentasulfide
https://studfile.net/preview/409837/page:6/
https://www.smolecule.com/products/s613335?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Arsenic_pentasulfide
https://studfile.net/preview/409837/page:6/
https://www.smolecule.com/products/s613335?utm_src=pdf-body
https://www.smolecule.com/products/s613335?utm_src=pdf-body
https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer
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(H₃AsO₄, AsCl₅)
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Hydrolysis Reaction
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Standard Hydrolysis Procedure
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This protocol details the experimental setup for observing the hydrolysis reaction [1] [4].

Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser to prevent loss
of volatile components. The setup should be placed in a fume hood to safely handle evolving H₂S

gas. A gas trap (e.g., containing a solution of NaOH or CuSO₄) may be connected to the condenser
outlet to capture H₂S.

Reaction Mixture: Add a known mass of purified arsenic pentasulfide (e.g., 1.0 g) and a measured
volume of deionized water (e.g., 100 mL) to the flask.

Heating: Heat the mixture to a vigorous boil while maintaining reflux. The reaction typically requires
prolonged boiling (minutes to hours) for significant conversion. Observe the color changes and

formation of a yellow precipitate (elemental sulfur).
Product Analysis:

H₂S Detection: The presence of H₂S can be confirmed by lead acetate paper, which turns
black upon exposure.

Arsenic Species: The aqueous phase can be analyzed for As(III) content using techniques like
hydride generation atomic absorption spectroscopy (HG-AAS) or ICP-MS.

Solid Residue: The solid residue after filtration can be characterized by X-ray diffraction (XRD)
or Raman spectroscopy to confirm the presence of elemental sulfur and any unreacted As₂S₅.

Safety and Handling Protocols

Arsenic pentasulfide and its hydrolysis products are highly hazardous. The GHS hazard statements include

H301 (Toxic if swallowed), H331 (Toxic if inhaled), and H410 (Very toxic to aquatic life with long-lasting

effects) [1] [2].

Engineering Controls: All procedures must be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate gloves (e.g., nitrile), chemical splash
goggles, and a lab coat.

Emergency Planning: Be prepared for H₂S exposure, which is rapidly lethal at high concentrations.
Ensure gas scavenging systems are functional.

Waste Disposal: All waste materials must be collected as hazardous chemical waste in accordance
with institutional and governmental regulations.

Related Reactions and Context

Reaction with Alkali Sulfides: In sharp contrast to its behavior in water, As₂S₅ dissolves in solutions

of alkali metal sulfides (e.g., Na₂S) to form the stable thioarsenate anion: As₂S₅ + 3 Na₂S → 2
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Na₃AsS₄ [1] [4]. This highlights its amphoteric sulfide nature.

Oxidation in Air: Upon heating in air, arsenic pentasulfide oxidizes to arsenic oxides and sulfur
dioxide, although the products and yields are variable [1] [4].

Acid Recycling Context: Research into arsenic removal from strongly acidic industrial wastewater
has explored alternative sulfuration agents like phosphorus pentasulfide (P₂S₅). A key finding is that

UV-light irradiation can significantly accelerate the sulfuration and removal of As(V) by promoting the
formation of monothioarsenate (H₃AsO₃S) intermediate and enhancing particle aggregation [6]. This

underscores the role of light and intermediate species in related sulfuration chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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